2-chloro-N-[3-(4-morpholinyl)propyl]benzamide
Overview
Description
2-chloro-N-[3-(4-morpholinyl)propyl]benzamide, also known as SB-408124, is a highly selective antagonist of the nociceptin/orphanin FQ receptor (NOP receptor). NOP receptor is a G protein-coupled receptor that is widely distributed in the central nervous system and is involved in a variety of physiological and pathological processes. SB-408124 has been extensively studied for its potential therapeutic applications in various diseases, such as pain, anxiety, depression, and drug addiction.
Mechanism of Action
2-chloro-N-[3-(4-morpholinyl)propyl]benzamide acts as a competitive antagonist of NOP receptor, blocking the binding of nociceptin/orphanin FQ to the receptor and thereby inhibiting its downstream signaling pathways. NOP receptor has been shown to modulate the activity of several neurotransmitter systems, including dopamine, serotonin, and glutamate, which are involved in pain, mood, and addiction.
Biochemical and physiological effects:
2-chloro-N-[3-(4-morpholinyl)propyl]benzamide has been shown to have several biochemical and physiological effects in preclinical studies. It has been shown to reduce pain sensitivity in animal models of acute and chronic pain, as well as reduce anxiety and depressive-like behaviors. It has also been shown to reduce drug-seeking behavior in animal models of drug addiction. However, the effects of 2-chloro-N-[3-(4-morpholinyl)propyl]benzamide may vary depending on the specific disease model and experimental conditions.
Advantages and Limitations for Lab Experiments
One advantage of using 2-chloro-N-[3-(4-morpholinyl)propyl]benzamide in lab experiments is its high selectivity for NOP receptor, which allows for specific targeting of this receptor without affecting other neurotransmitter systems. However, one limitation is that its effects may be influenced by factors such as species, sex, and age, which may affect the expression and function of NOP receptor.
Future Directions
There are several future directions for research on 2-chloro-N-[3-(4-morpholinyl)propyl]benzamide and NOP receptor. One direction is to further investigate its potential therapeutic applications in various diseases, such as pain, anxiety, depression, and drug addiction. Another direction is to explore the underlying mechanisms of its effects, including its interactions with other neurotransmitter systems and downstream signaling pathways. Additionally, the development of more selective and potent NOP receptor antagonists may provide new opportunities for drug discovery and development.
Scientific Research Applications
2-chloro-N-[3-(4-morpholinyl)propyl]benzamide has been widely used as a tool compound in scientific research to investigate the role of NOP receptor in various physiological and pathological processes. For example, it has been shown to have analgesic effects in animal models of acute and chronic pain, as well as anti-anxiety and anti-depressant effects. It has also been studied for its potential use in drug addiction treatment, as NOP receptor has been implicated in the reward and reinforcement effects of drugs of abuse.
properties
IUPAC Name |
2-chloro-N-(3-morpholin-4-ylpropyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19ClN2O2/c15-13-5-2-1-4-12(13)14(18)16-6-3-7-17-8-10-19-11-9-17/h1-2,4-5H,3,6-11H2,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXZFSJNZZIJULN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCCNC(=O)C2=CC=CC=C2Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.76 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.